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Compound of Interest

Compound Name: AS19

Cat. No.: B1667631 Get Quote

The designation "AS19" can refer to several distinct laboratory products, each with specific

chemical properties and requiring different disposal procedures. To ensure the safety of

personnel and compliance with environmental regulations, it is crucial to correctly identify the

product in question. This guide provides detailed disposal instructions for three common

"AS19" products: SAS19 Silicone Grease, Dionex IonPac AS19 Chromatography Columns,

and the chemical compound 5-Aminomethyl-3-hydroxyisoxazole.

SAS19 Silicone Grease (Aerosol)
SAS19 Silicone Grease is an extremely flammable aerosol. The primary hazard is associated

with the pressurized container and the flammable propellant. Improper disposal can lead to fire

or explosion risks.

Immediate Safety and Handling
Personal Protective Equipment (PPE): Wear protective gloves and eye protection.

Ventilation: Use only in well-ventilated areas to avoid inhalation of vapors.

Storage: Store in a cool, well-ventilated place, away from heat, sparks, open flames, and

other ignition sources. Protect from sunlight and do not expose to temperatures exceeding

50°C (122°F).

Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1667631?utm_src=pdf-interest
https://www.benchchem.com/product/b1667631?utm_src=pdf-body
https://www.benchchem.com/product/b1667631?utm_src=pdf-body
https://www.benchchem.com/product/b1667631?utm_src=pdf-body
https://www.benchchem.com/product/b1667631?utm_src=pdf-body
https://www.benchchem.com/product/b1667631?utm_src=pdf-body
https://www.benchchem.com/product/b1667631?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aerosol cans, even if they seem empty, may still contain residual product and propellant under

pressure, classifying them as hazardous waste.

Step-by-Step Disposal Procedure:

Assess Container Status: Determine if the aerosol can is completely empty. A can is

considered empty when no more product or propellant is expelled when the nozzle is

pressed.

Empty Cans: If the can is completely empty (no hissing sound when the nozzle is

depressed), it may be disposed of with regular waste in some jurisdictions. However, it is

best practice to treat it as scrap metal for recycling if local facilities permit.

Partially Full or Full Cans: These are considered hazardous waste.

Do not puncture, crush, or incinerate the can.

The can must be segregated for hazardous waste collection.

Label the can clearly as "Hazardous Waste - Aerosol Can."

Arrange for pickup by a licensed hazardous waste disposal company.

Quantitative Data Summary
Parameter Value Source

Flammability Extremely flammable aerosol Safety Data Sheet

Pressure Hazard
Pressurised container: may

burst if heated
Safety Data Sheet

Disposal of Empty Cans
May be disposed of in trash or

recycled as scrap metal
EHS Guidelines

Disposal of Partially Full Cans
Must be treated as hazardous

waste
EHS Guidelines

Dionex IonPac AS19 Chromatography Column
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The Dionex IonPac AS19 is an anion-exchange chromatography column. The column itself is

typically constructed of inert materials like PEEK or stainless steel. The primary disposal

concern arises from the chemical nature of the mobile phases and samples that have been

passed through it.

Immediate Safety and Handling
Personal Protective Equipment (PPE): Wear appropriate gloves and safety glasses when

handling the column, especially when it is being disconnected from the chromatography

system.

Decontamination: Before disposal, the column should be thoroughly flushed with a series of

appropriate solvents to remove any hazardous residues.

Disposal Plan
The disposal of a used chromatography column is dictated by its usage history. The liquid

waste generated from the column is considered hazardous.

Step-by-Step Disposal Procedure:

Column Decontamination:

Flush the column with a strong, compatible solvent that can remove any retained analytes.

A typical sequence might include flushing with the mobile phase, followed by a stronger

organic solvent like methanol or acetonitrile, and finally with water.

Collect all flushing solutions as hazardous waste.

Liquid Waste Disposal:

The eluent and any collected flushing solutions are considered hazardous chemical waste.

Collect this waste in a clearly labeled, compatible container. The label should specify the

chemical contents.

Dispose of the liquid waste through your institution's hazardous waste management

program.
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Column Disposal:

Once thoroughly decontaminated, the column hardware itself is often not considered

hazardous.

However, policies on the disposal of used columns can vary by institution. Some may

require it to be disposed of as hazardous waste regardless of decontamination.

Consult your institution's Environmental Health and Safety (EHS) office for specific

guidance on disposing of the physical column. In many cases, a decontaminated column

can be discarded in the regular trash or designated laboratory glassware waste.

Experimental Protocol: Column Decontamination
Objective: To remove residual hazardous chemicals from the Dionex IonPac AS19 column

before disposal.

Materials:

Used Dionex IonPac AS19 column

HPLC or IC system

Appropriate flushing solvents (e.g., deionized water, methanol, acetonitrile)

Properly labeled hazardous waste container for liquid waste

Procedure:

Disconnect the column from the detector.

Direct the column outlet to a labeled hazardous waste container.

Flush the column with deionized water at a low flow rate (e.g., 0.5 mL/min) for at least 30

minutes.

If compatible with the column chemistry, flush with a 50:50 mixture of methanol and water for

30 minutes.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1667631?utm_src=pdf-body
https://www.benchchem.com/product/b1667631?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Flush again with deionized water for 30 minutes.

The column is now ready for disposal according to institutional guidelines.

AS19 Chemical Compound (5-Aminomethyl-3-
hydroxyisoxazole / Muscimol Hydrobromide)
This chemical, with CAS number 18174-72-6, is also known as Muscimol hydrobromide. It is

classified as toxic if swallowed.[1] Therefore, it must be handled and disposed of as hazardous

chemical waste.

Immediate Safety and Handling
Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and

a lab coat.

Handling: Avoid contact with skin and eyes. Do not ingest. Handle in a well-ventilated area or

a fume hood.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Disposal Plan
Due to its toxicity, this compound and any materials contaminated with it must be disposed of

as hazardous waste.

Step-by-Step Disposal Procedure:

Waste Segregation:

Collect any unused or waste product in its original container or a compatible, clearly

labeled hazardous waste container.

Any labware (e.g., weigh boats, spatulas, glassware) or PPE (e.g., gloves) that has come

into contact with the chemical should be considered contaminated and disposed of as

hazardous waste.

Container Labeling:
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The waste container must be labeled with "Hazardous Waste" and the full chemical name:

"5-Aminomethyl-3-hydroxyisoxazole hydrobromide" or "Muscimol hydrobromide," along

with the CAS number "18174-72-6."

Disposal:

Arrange for collection by your institution's EHS department or a licensed hazardous waste

disposal contractor.[2]

Do not dispose of this chemical down the drain or in the regular trash.

Quantitative Data Summary
Parameter Value Source

Chemical Name

5-Aminomethyl-3-

hydroxyisoxazole

hydrobromide

Safety Data Sheet

Synonym Muscimol hydrobromide Safety Data Sheet

CAS Number 18174-72-6 Safety Data Sheet

Toxicity Toxic if swallowed Safety Data Sheet[1]

Disposal Method

Contact a licensed

professional waste disposal

service

Safety Data Sheet[2]
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SAS19 Silicone Grease (Aerosol)

Dionex IonPac AS19 Column

AS19 Chemical Compound

Assess Can: Empty or Not?

Completely Empty

Yes

Partially Full / Full
No

Recycle as Scrap Metal (if possible)

Dispose as Hazardous Waste

Flush with Appropriate Solvents

Collect Liquid Waste

Consult Institutional Policy for Column Disposal

Dispose of Liquid as Hazardous Waste

Segregate Chemical and Contaminated Materials Label as Hazardous Waste Arrange for Professional Disposal

Click to download full resolution via product page

Caption: General disposal workflow for different "AS19" products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal Procedures for Products Labeled
"AS19"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667631#as19-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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